Cas no 56141-77-6 (1-Chloro-4-[3-(trifluoromethyl)phenyl]phthalazine)

• Product Name: 1-Chloro-4-[3-(trifluoromethyl)phenyl]phthalazine
• CAS No: 56141-77-6
• MF: C₁₅H₈ClF₃N₂
• MW: 308.685632705688
• CID: 5454850
• PubChem ID: 9506840
• Update Time: 2025-08-02

1-Chloro-4-[3-(trifluoromethyl)phenyl]phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[3-(trifluoromethyl)phenyl]phthalazine
• EN300-17983371
• Z199468034
• AKOS000271606
• 56141-77-6
• 4-chloro-1-[3-(trifluoromethyl)phenyl]phthalazine
• 1-Chloro-4-[3-(trifluoromethyl)phenyl]phthalazine

• Inchi： 1S/C15H8ClF3N2/c16-14-12-7-2-1-6-11(12)13(20-21-14)9-4-3-5-10(8-9)15(17,18)19/h1-8H
• InChI Key： WMJFUPAUKBDRAS-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2)C(C2=CC=CC(C(F)(F)F)=C2)=NN=1

Computed Properties

• Exact Mass: 308.0328104g/mol
• Monoisotopic Mass: 308.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 160 °C
• Boiling Point: 443.4±45.0 °C(Predicted)
• pka: 0.73±0.30(Predicted)

Additional information on 1-Chloro-4-[3-(trifluoromethyl)phenyl]phthalazine

1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine: A Comprehensive Overview

The compound 1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine, identified by the CAS number 56141-77-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phthalazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a trifluoromethyl group at the 3-position of the phenyl ring and a chlorine atom at position 1 introduces interesting electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of phthalazine derivatives in drug discovery, particularly in the development of anticancer agents. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are crucial properties for drug candidates. Moreover, the chlorine atom at position 1 can act as an electron-withdrawing group, influencing the compound's reactivity and selectivity in various chemical reactions. These features make 1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine a valuable building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and Friedel-Crafts alkylation. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently construct the phthalazine skeleton. These methods not only provide high yields but also allow for precise control over the substitution pattern, which is essential for optimizing biological activity.

The application of 1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine extends beyond drug discovery. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials science have demonstrated that phthalazine derivatives can exhibit excellent charge transport properties, making them suitable for these applications.

In addition to its chemical applications, this compound has also been studied for its environmental impact. Researchers have investigated its degradation pathways under various conditions, including photolysis and biodegradation. Understanding these processes is crucial for assessing the compound's safety and sustainability.

From a structural perspective, the molecule consists of a phthalazine core with two substituents: a chlorine atom at position 1 and a trifluoromethyl-substituted phenyl group at position 4. The phthalazine ring system itself is composed of two fused benzene rings with two nitrogen atoms at positions 1 and 2. This arrangement creates a rigid planar structure with significant conjugation, which contributes to its unique optical and electronic properties.

The introduction of the trifluoromethyl group at the phenyl ring introduces additional complexity to the molecule's electronic structure. This group is highly electronegative due to the presence of three fluorine atoms, which can influence the compound's reactivity in both acidic and basic environments. Furthermore, the steric effects introduced by this group can play a role in determining the molecule's solubility and bioavailability.

In recent years, there has been growing interest in exploring the biological activity of phthalazine derivatives. Studies have shown that certain analogs exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders. The specific substitution pattern on the phthalazine ring can significantly influence these activities, highlighting the importance of precise structural control during synthesis.

The development of efficient synthetic routes for 1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine has been a focus of recent research efforts. One promising approach involves the use of microwave-assisted synthesis techniques, which offer advantages such as faster reaction times and higher yields compared to traditional methods. These advancements are paving the way for large-scale production of this compound for both research and commercial purposes.

In conclusion, 1-Chloro-4-[3-(Trifluoromethyl)Phenyl]Phthalazine, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications in drug discovery, organic electronics, and materials science make it an invaluable compound for future innovations.